Cas no 1806494-83-6 (2-Ethyl-4-(methylthio)benzo[d]oxazole)

• Product Name: 2-Ethyl-4-(methylthio)benzo[d]oxazole
• CAS No: 1806494-83-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 4818286
• Update Time: 2025-06-08

2-Ethyl-4-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NOS/c1-3-9-11-10-7(12-9)5-4-6-8(10)13-2/h4-6H,3H2,1-2H3
• InChI Key： HVZIWNBQHNNSSQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1N=C(CC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3

Additional information on 2-Ethyl-4-(methylthio)benzo[d]oxazole

2-Ethyl-4-(methylthio)benzo[d]oxazole: A Comprehensive Overview of CAS No. 1806494-83-6

2-Ethyl-4-(methylthio)benzo[d]oxazole (CAS No. 1806494-83-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-Ethyl-4-(methylthio)benzo[d]oxazole.

Chemical Structure and Properties

2-Ethyl-4-(methylthio)benzo[d]oxazole is a heterocyclic compound with a molecular formula of C₁₁H₁₂N₂O_S. The molecule consists of a benzoxazole core substituted with an ethyl group at the 2-position and a methylthio group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the methylthio group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular permeability. Additionally, the benzoxazole ring system provides structural rigidity and aromatic stability, contributing to the compound's overall chemical robustness.

Synthesis Methods

The synthesis of 2-Ethyl-4-(methylthio)benzo[d]oxazole has been explored through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the condensation of 2-ethylbenzaldehyde with thiourea followed by cyclization in the presence of an acid catalyst. Another approach utilizes a multi-step process starting from 2-ethylphenol, which is first converted to a bromo derivative and then subjected to nucleophilic substitution with thiourea to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

2-Ethyl-4-(methylthio)benzo[d]oxazole has demonstrated a range of biological activities that make it an attractive candidate for pharmaceutical development. Studies have shown that this compound exhibits potent antioxidant properties, which can protect cells from oxidative stress and damage. Additionally, it has been reported to possess anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. These properties suggest potential applications in treating inflammatory diseases such as arthritis and asthma.

Further research has also highlighted the antiproliferative activity of 2-Ethyl-4-(methylthio)benzo[d]oxazole. In vitro studies using cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. These findings are particularly significant in the context of cancer therapy, where identifying new compounds with selective cytotoxicity is crucial for developing more effective treatments.

Clinical Relevance and Future Directions

The promising biological activities of 2-Ethyl-4-(methylthio)benzo[d]oxazole have prompted further investigation into its clinical potential. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These results provide a strong foundation for advancing 2-Ethyl-4-(methylthio)benzo[d]oxazole into clinical trials.

Ongoing research is focused on optimizing the structure of 2-Ethyl-4-(methylthio)benzo[d]oxazole to enhance its therapeutic efficacy and reduce potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict binding interactions with target proteins and guide rational drug design. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and target specificity of this compound.

Conclusion

In conclusion, 2-Ethyl-4-(methylthio)benzo[d]oxazole (CAS No. 1806494-83-6) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure, coupled with its antioxidant, anti-inflammatory, and antiproliferative properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing healthcare solutions for various diseases.